Cas no 1009368-37-9 (3,5,6-trichloro-N-methylpyridazin-4-amine)

• Product Name: 3,5,6-trichloro-N-methylpyridazin-4-amine
• CAS No: 1009368-37-9
• MF: C₅H₄Cl₃N₃
• MW: 212.464357376099
• MDL: MFCD24621836
• CID: 5229767
• PubChem ID: 24773862
• Update Time: 2026-03-07

3,5,6-trichloro-N-methylpyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinamine, 3,5,6-trichloro-N-methyl-
• 3,5,6-trichloro-N-methylpyridazin-4-amine

• MDL： MFCD24621836
• Inchi： 1S/C5H4Cl3N3/c1-9-3-2(6)4(7)10-11-5(3)8/h1H3,(H,9,10)
• InChI Key： ZTUBBUZYSCOSBP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(Cl)C(Cl)=C1NC

Additional information on 3,5,6-trichloro-N-methylpyridazin-4-amine

Comprehensive Overview of 3,5,6-Trichloro-N-methylpyridazin-4-amine (CAS No. 1009368-37-9): Properties, Applications, and Industry Insights

3,5,6-Trichloro-N-methylpyridazin-4-amine (CAS No. 1009368-37-9) is a specialized heterocyclic compound with a pyridazine core, attracting significant interest in pharmaceutical and agrochemical research. This chlorinated pyridazine derivative exhibits unique structural features, including three chlorine substituents and a methylamine group, which contribute to its reactivity and potential applications. The compound's molecular formula, C₅H₄Cl₃N₃, and precise molecular weight of 212.46 g/mol make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for pyridazine-based compounds in drug discovery, particularly for their role as kinase inhibitors and antibacterial agents. Researchers are investigating 3,5,6-Trichloro-N-methylpyridazin-4-amine as a building block for novel small-molecule therapeutics, with its chlorine atoms offering sites for further functionalization. The compound's lipophilicity and hydrogen-bonding capacity align with current trends in fragment-based drug design, addressing challenges in bioavailability optimization.

In agrochemical applications, this N-methylpyridazine amine derivative shows promise as a precursor for crop protection agents. Its structural similarity to commercially successful chloropyridazine herbicides has spurred investigations into mode-of-action studies and resistance management strategies. Industry reports suggest increasing patent filings involving 1009368-37-9 for developing next-generation pesticides with improved environmental profiles.

The synthesis of CAS 1009368-37-9 typically involves multistep chlorination of pyridazine precursors followed by selective N-methylation. Advanced process chemistry approaches now employ flow reactor technology to enhance yield and purity, reflecting the pharmaceutical industry's shift toward continuous manufacturing. Analytical characterization using HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent quality control standards for research applications.

Environmental and sustainability considerations have driven innovations in the production of 3,5,6-Trichloro-N-methylpyridazin-4-amine. Green chemistry principles are being applied to reduce chlorinated solvent usage during synthesis, while biocatalytic methods are under exploration to minimize waste generation. These developments respond to growing regulatory pressures and the industry's commitment to green chemistry metrics.

Market analysts note rising interest in 1009368-37-9 from contract research organizations and custom synthesis providers, particularly in Asia-Pacific regions. The compound's supply chain dynamics reflect broader trends in fine chemicals distribution, with emphasis on just-in-time delivery and regulatory documentation compliance. Technical discussions frequently address storage stability under various conditions and compatibility with common reaction solvents.

Emerging research explores the computational chemistry aspects of 3,5,6-Trichloro-N-methylpyridazin-4-amine, including molecular docking simulations and QSAR modeling. These in silico approaches help predict the compound's metabolic pathways and potential toxicity endpoints, accelerating its adoption in early-stage discovery programs. The integration of AI-driven drug design platforms has further increased efficiency in exploring this chemical space.

Safety assessments of CAS 1009368-37-9 follow GHS classification standards, with particular attention to personal protective equipment requirements during handling. Material safety data sheets emphasize proper ventilation controls and waste disposal procedures, aligning with global laboratory safety protocols. These precautions ensure responsible use while maintaining research productivity.

The future outlook for 3,5,6-Trichloro-N-methylpyridazin-4-amine remains positive, with projected growth in custom synthesis requests and academic collaborations. Its versatility as a chemical building block continues to inspire novel applications in material science and catalysis research. Ongoing studies investigate its potential in supramolecular chemistry and as a ligand for transition metal complexes, expanding its utility beyond traditional domains.